molecular formula C18H21N3O2S B5754021 3-isobutoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide

3-isobutoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide

Cat. No. B5754021
M. Wt: 343.4 g/mol
InChI Key: VETLJWGBGLRVCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-isobutoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'compound X' and is known for its ability to target specific biological pathways, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Compound X has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is its ability to inhibit the activity of specific enzymes that are involved in the development of certain diseases. For example, studies have shown that compound X can inhibit the activity of the enzyme PARP-1, which is involved in the development of cancer. This makes compound X a potential candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of compound X involves its ability to target specific biological pathways. Specifically, compound X is able to inhibit the activity of enzymes that are involved in the development of certain diseases. This inhibition leads to a reduction in the production of certain proteins that are necessary for the development of the disease.
Biochemical and Physiological Effects:
Studies have shown that compound X has several biochemical and physiological effects. For example, it has been shown to inhibit the activity of PARP-1, which is involved in the development of cancer. Additionally, it has been shown to have anti-inflammatory effects, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using compound X in lab experiments is its specificity. Compound X is able to target specific biological pathways, making it a useful tool for studying the role of these pathways in disease development. However, one limitation of using compound X in lab experiments is its cost. The synthesis of this compound is complex and expensive, making it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for the research on compound X. One area of research could focus on the development of new cancer therapies based on the inhibition of PARP-1. Additionally, research could focus on the development of new anti-inflammatory drugs based on the anti-inflammatory effects of compound X. Finally, research could focus on the development of new methods for synthesizing compound X, which could make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 3-isobutoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide involves several steps. The first step involves the reaction of 3-aminopyridine with carbon disulfide to form the corresponding dithiocarbamate. The dithiocarbamate is then reacted with 3-bromo-N-isobutoxybenzamide to form the final product.

properties

IUPAC Name

3-(2-methylpropoxy)-N-(pyridin-3-ylmethylcarbamothioyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O2S/c1-13(2)12-23-16-7-3-6-15(9-16)17(22)21-18(24)20-11-14-5-4-8-19-10-14/h3-10,13H,11-12H2,1-2H3,(H2,20,21,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VETLJWGBGLRVCE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)COC1=CC=CC(=C1)C(=O)NC(=S)NCC2=CN=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-isobutoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.